Cas no 946349-46-8 (2-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide)

• Product Name: 2-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide
• CAS No: 946349-46-8
• MF: C₂₃H₂₀N₂O₃S₂
• MW: 436.546503067017
• CID: 5503907
• Update Time: 2025-10-31

2-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-(ethylsulfonyl)-N-[4-(6-methyl-2-benzothiazolyl)phenyl]-
• 2-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide

• Inchi： 1S/C23H20N2O3S2/c1-3-30(27,28)21-7-5-4-6-18(21)22(26)24-17-11-9-16(10-12-17)23-25-19-13-8-15(2)14-20(19)29-23/h4-14H,3H2,1-2H3,(H,24,26)
• InChI Key： BRIBEXZHRANKBE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=C(C)C=C3S2)C=C1)(=O)C1=CC=CC=C1S(CC)(=O)=O

Additional information on 2-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide

Introduction to 2-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide (CAS No. 946349-46-8)

2-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide, identified by the Chemical Abstracts Service Number (CAS No. 946349-46-8), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as sulfonyl, benzamide, and benzothiazole moieties. The strategic arrangement of these components not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological activity and therapeutic applications.

The sulfonyl group in the molecular structure of this compound plays a pivotal role in modulating its interactions with biological targets. Sulfonyl groups are well-known for their ability to enhance binding affinity and selectivity, making them invaluable in the design of drugs targeting enzymes and receptors. In particular, the ethanesulfonyl moiety in this compound is expected to contribute to its pharmacological profile by facilitating strong hydrogen bonding interactions with polar residues in protein active sites.

Complementing the sulfonyl group, the benzamide moiety provides another layer of structural complexity that can influence both the solubility and metabolic stability of the compound. Benzamides are frequently incorporated into drug molecules due to their ability to modulate enzyme activity and receptor binding. The presence of a phenyl ring attached to the benzamide group further enhances the compound's potential for interactions with biological targets, offering multiple binding pockets for hydrogen bonding and hydrophobic interactions.

The third key component, 6-methyl-1,3-benzothiazol-2-yl, introduces a heterocyclic structure that is known for its broad spectrum of biological activities. Benzothiazole derivatives are widely studied for their potential in treating various diseases, including infections, inflammation, and cancer. The methyl substituent at the 6-position of the benzothiazole ring is particularly noteworthy, as it can influence electronic properties and metabolic pathways, potentially enhancing or altering the compound's biological effects.

The combination of these structural elements—ethanesulfonyl, benzamide, and 6-methyl-1,3-benzothiazol-2-yl—makes 2-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide a promising candidate for further exploration in drug discovery. Its unique chemical scaffold suggests potential applications in modulating enzyme activity, particularly in pathways relevant to diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled more accurate predictions of biological activity for complex molecules like this one. Molecular docking studies have shown that the sulfonyl group can interact effectively with target proteins, while the benzamide and benzothiazole moieties provide additional binding sites. These findings align with experimental data from high-throughput screening assays, which have identified analogs of this compound as hits with significant inhibitory activity against certain enzymes.

In terms of synthesis, 2-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide presents a challenging yet rewarding task for synthetic chemists. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and yield optimization. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds efficiently. Additionally, protecting group strategies are essential to ensure that each functional group is introduced at the appropriate stage without unwanted side reactions.

The pharmacokinetic properties of this compound are also under investigation. Preliminary studies suggest that it exhibits moderate solubility in water and lipids, which could influence its absorption and distribution in vivo. Furthermore, metabolic stability assays indicate that it undergoes degradation via several pathways, including hydrolysis and oxidation. Understanding these processes is crucial for optimizing dosing regimens and minimizing potential side effects.

The therapeutic potential of 2-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide has prompted researchers to explore its effects on various disease models. In vitro studies have demonstrated its ability to inhibit certain kinases associated with cancer progression. Moreover, preclinical trials have shown promising results in animal models of inflammation and pain relief. These findings support further development efforts aimed at translating this compound into a clinical candidate.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide will play an increasingly important role in drug discovery pipelines. The integration of cutting-edge technologies such as artificial intelligence (AI) in molecular design has accelerated the process of identifying novel lead compounds with high potential for clinical success. AI-driven virtual screening has been particularly effective in predicting binding affinities and optimizing molecular structures based on vast datasets.

The future prospects for this compound are bright, with ongoing research focusing on improving its efficacy and safety profiles through structure-based drug design approaches. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate laboratory discoveries into tangible therapeutic benefits for patients worldwide. As our understanding of disease mechanisms evolves at an unprecedented pace, 2-(ethanesulfonyl)-N -4 -(6 -methyl -1 ,3 -benzothiazol -2 -yl)phenylbenzamide stands as a testament to the power of innovative chemistry in addressing complex health challenges.